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Compound of Interest

Compound Name: 3-Nitrophenyl acetate

Cat. No.: B1652614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Nitrophenyl acetate, including its

chemical structure, IUPAC name, physicochemical properties, and detailed experimental

protocols for its synthesis and application in enzymatic assays.

Chemical Structure and IUPAC Name
3-Nitrophenyl acetate is an aromatic ester compound. The systematic IUPAC name for this

compound is (3-nitrophenyl) acetate.[1] It consists of an acetate group attached to a benzene

ring which is substituted with a nitro group at the meta (3-) position.

Caption: Chemical structure of 3-Nitrophenyl acetate.

Physicochemical Properties
The key quantitative data for 3-Nitrophenyl acetate are summarized in the table below for

easy reference and comparison.
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Property Value Reference

IUPAC Name (3-nitrophenyl) acetate [1]

CAS Number 1523-06-4 [1]

Molecular Formula C₈H₇NO₄ [1]

Molecular Weight 181.15 g/mol [1]

Appearance Crystalline Powder

Melting Point 56 °C [2]

Topological Polar Surface Area 72.1 Å² [1]

XLogP3 1.8 [1]
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Experimental Protocols
Detailed methodologies for the synthesis of 3-Nitrophenyl acetate and its common application

in esterase activity assays are provided below.

This protocol describes the synthesis of 3-Nitrophenyl acetate by the acetylation of 3-

Nitrophenol using acetic anhydride with expansive graphite as a reusable catalyst.[3]

Materials:

3-Nitrophenol

Acetic Anhydride

Expansive Graphite (catalyst)

Dichloromethane (CH₂Cl₂)
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Diethyl ether (Et₂O)

5% Hydrochloric acid (HCl)

5% Sodium bicarbonate (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Procedure:

In a round-bottom flask, combine 3-Nitrophenol (10 mmol), acetic anhydride (20 mmol, 2

equivalents), expansive graphite (200 mg), and dichloromethane (5 mL).

Stir the mixture at room temperature. The progress of the reaction can be monitored by Thin

Layer Chromatography (TLC).

Upon completion of the reaction (typically within 4 hours), add 10 mL of diethyl ether to the

reaction mixture.

Filter the mixture to remove the expansive graphite catalyst. Wash the catalyst with two 10

mL portions of diethyl ether.

Combine the filtrates and transfer to a separatory funnel.
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Wash the organic layer successively with 15 mL of 5% HCl, 15 mL of 5% NaHCO₃, and two

10 mL portions of brine.

Dry the organic layer over anhydrous MgSO₄.

Filter off the drying agent and evaporate the solvent under reduced pressure using a rotary

evaporator.

The crude product can be further purified by column chromatography on silica gel to yield

pure 3-Nitrophenyl acetate.
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Combine Reactants:
3-Nitrophenol, Acetic Anhydride,

Expansive Graphite, CH₂Cl₂

Stir at Room Temperature
(Monitor by TLC)

Add Diethyl Ether
Filter to remove catalyst

Wash with:
1. 5% HCl

2. 5% NaHCO₃

3. Brine

Dry over MgSO₄

Evaporate Solvent

Purify by Column Chromatography

3-Nitrophenyl Acetate
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Caption: Workflow for the synthesis of 3-Nitrophenyl acetate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1652614?utm_src=pdf-body-img
https://www.benchchem.com/product/b1652614?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1652614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is adapted from the common use of p-Nitrophenyl acetate for measuring esterase

activity.[4][5] The hydrolysis of 3-Nitrophenyl acetate by an esterase releases 3-nitrophenol,

which can be monitored spectrophotometrically.

Materials:

3-Nitrophenyl acetate (substrate)

Phosphate buffer (e.g., 0.1 M, pH 7.0)

Enzyme solution (e.g., esterase)

Acetone or other suitable organic solvent to dissolve the substrate

96-well microplate or cuvettes

Spectrophotometer or microplate reader

Procedure:

Preparation of Substrate Stock Solution: Prepare a stock solution of 3-Nitrophenyl acetate
(e.g., 3 mM) by dissolving the required amount in a small volume of acetone and then

diluting with the phosphate buffer to the final volume. Note: This substrate can be unstable in

aqueous solutions, so fresh preparation is recommended.[4]

Preparation of Reaction Mixture: In each well of a microplate or a cuvette, prepare the

reaction mixture. A typical reaction mixture (e.g., 200 µL total volume) contains:

Phosphate buffer (e.g., 140 µL)

Substrate solution (e.g., 50 µL of 3 mM 3-Nitrophenyl acetate)

Control: Prepare a "no-enzyme" control by adding buffer instead of the enzyme solution. This

is crucial to subtract the rate of spontaneous, non-enzymatic hydrolysis of the substrate.[4]

Initiation of Reaction: Start the enzymatic reaction by adding the enzyme solution (e.g., 10

µL) to the reaction mixture wells.
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Measurement: Immediately place the microplate or cuvette in a spectrophotometer set to the

appropriate wavelength for 3-nitrophenolate ion (typically around 400-410 nm for the para-

isomer's product; the optimal wavelength for 3-nitrophenol under basic conditions should be

determined empirically but is expected to be similar).

Data Acquisition: Record the absorbance at regular intervals (e.g., every 30 or 60 seconds)

for a defined period (e.g., 5-10 minutes).

Calculation of Enzyme Activity: The rate of the reaction is determined from the linear portion

of the absorbance vs. time plot. Enzyme activity can be calculated using the Beer-Lambert

law (A = εcl), where 'A' is the absorbance, 'ε' is the molar extinction coefficient of 3-

nitrophenol at the specific pH and wavelength, 'c' is the concentration of the product, and 'l' is

the path length.
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Caption: Enzymatic hydrolysis of 3-Nitrophenyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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